Cas no 2171658-39-0 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid
• CAS No: 2171658-39-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5944758
• PubChem ID: 165811301
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid
• 2171658-39-0
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(oxan-4-yl)methyl]carbamoyl}propanoic acid
• EN300-1489719

• Inchi： 1S/C25H28N2O6/c28-23(29)13-22(24(30)26-14-16-9-11-32-12-10-16)27-25(31)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22H,9-15H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： FZWZEYLKBMYMHI-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic Acid (CAS No. 2171658-39-0)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid, identified by its CAS number 2171658-39-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-yl moiety and a oxan-4-yl substituent in its molecular framework suggests potential applications in drug design and development, particularly in the synthesis of novel therapeutic agents.

The structure of this compound is highly modular, featuring a central propanoic acid backbone that is modified at both ends. The amino group at one end is protected by a methoxycarbonyl group, while the other end is carbamoylated with an oxan-4-yl methylcarbamoyl moiety. This type of structural design is often employed in medicinal chemistry to enhance the solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs). The fluorenyl group, in particular, is known for its excellent photophysical properties, making it a valuable component in the development of fluorescent probes and imaging agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate metabolic pathways and enhance binding affinity. The incorporation of a fluoren-9-yl moiety into this compound not only imparts unique spectroscopic properties but also potentially influences its pharmacokinetic behavior. This makes it a promising candidate for further investigation in the context of targeted therapy and precision medicine.

The carbamoyl group derived from the oxan-4-yl moiety adds another layer of complexity to the molecule. Carbamates are well-known for their role as bioisosteres in drug design, where they can replace ester or amide groups without significantly altering the overall pharmacological profile. This feature makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid a versatile building block for the synthesis of novel compounds with enhanced pharmacological properties.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. The fluorenyl group, for instance, can be used to impart fluorescence or luminescence to materials, which has applications in optoelectronics and sensors.

Recent research has also explored the use of this compound as a chiral auxiliary in asymmetric synthesis. The presence of multiple stereocenters in its structure allows it to serve as a scaffold for the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications. This aspect highlights the compound's potential utility in the development of chiral catalysts and ligands.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The protection and deprotection of functional groups, such as the amino and carboxylic acid groups, are critical steps that must be carefully controlled. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(oxan-4-yl)methylcarbamoyl}propanoic acid (CAS No. 2171658-39-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable tool for drug discovery, materials science, and catalysis. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.